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The table below summarizes the key comparative data for Sauvagine and Urotensin I, two peptides

belonging to the Corticotropin-Releasing Factor (CRF) family [1] [2].

Parameter Sauvagine (SVG) Urotensin | (UT-I)

Natural Source Skin of the South American frog Urophysis of teleost fish (e.g., white
Phyllomedusa sauvagei [3] sucker) [2]

Receptor Affinity Binds both CRF; and CRF, Binds both CRF; and CRF; receptors:

receptors; higher affinity for CRF, [3]  high affinity for CRF, [3]

Core Behavioral Decreased feeding in a novel Decreased feeding in a novel

Effects (i.c.v. environment, decreased rearing, environment, decreased rearing,

administration in increased grooming, induction of increased grooming, induction of

rats) "ballistic tail" phenomenon and "ballistic tail" phenomenon and
forelimb tremor [1]. forelimb tremor [1].

Relative Behavioral SA = CRF > UT-I [1] Least potent of the three peptides

Potency compared [1]

Vasoconstrictor Potent hypotensive (vasodilatory) Not a primary vasoconstrictor;

Activity effects reported [2] Urotensin Il is the potent
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Parameter Sauvagine (SVG) Urotensin | (UT-I)

vasoconstrictor in the urotensin
family [4] [5]

Primary Signaling Activates cAMP/PKA, MAPKIERK, Shares CRF receptor-mediated
Pathways and CREB phosphorylation pathways pathways (CAMP/PKA); specific
via CRF receptors [6] Urotensin | signaling is less defined

but distinct from Urotensin 1l [4]

Detailed Experimental Protocols

The behavioral and signaling data in the comparison table are derived from the following key experimental

methodologies:

¢ Behavioral Effects Protocol [1]

o Animal Model: Rats.
o Administration: Peptides (0.5-2.0 ug doses) administered via intracerebroventricular (i.c.v.)
injection 60 minutes prior to behavioral testing.
o Behavioral Test: Assessed in a novel open-field environment. Key measured parameters
included:
= Food consumption and eating pattern (mean amount eaten per approach).
= L ocomotor activity (rearing).
= Self-directed behavior (grooming).
= Observation of specific neurological responses ("ballistic tail" and forelimb tremor).

o Signaling Pathways Protocol (for CRF receptors, shared by SVG and UT-I) [6]

o Cell Model: CHO (Chinese Hamster Ovary) cell lines stably transfected with rat CRF; o crr,,,

receptors.

o Stimulation: Cells treated with Sauvagine.

o Pathway Inhibition: Specific inhibitors were used to dissect pathways:
= H89: Protein Kinase A (PKA) inhibitor.
= PD98059: Mitogen-Activated Protein Kinase Kinase (MEK) inhibitor.

o Measurements:
= Western Blotting: To detect phosphorylation of key signaling molecules like CREB and

p42/p44 MAPK (ERK1/2).
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= Immunocytochemistry: To visualize cellular localization of phosphorylation events.
= cAMP Radioimmunoassay: To measure activation of the adenylate cyclase pathway.

Signaling Pathways

The following diagram illustrates the key intracellular signaling pathways activated when Sauvagine or

Urotensin I binds to their common receptor, CRF; Tpeqe pathways underpin many of the peptides' physiological and

behavioral effects.
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Key Insights for Research and Drug Development

e Shared Anxiogenic-Like Profile: The nearly identical behavioral effects of SVG, UT-I, and CRF itself
suggest a conserved neurocircuitry for stress-response behaviors, making the CRF receptor system a
high-value target for neuropsychiatric disorders like anxiety and depression [1].
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¢ Divergent Therapeutic Potential: Despite behavioral similarities, the difference in vasoactive
properties is critical. Sauvagine's hypotensive effects and Urotensin I's distinction from the potent
vasoconstrictor Urotensin Il indicate that research into cardiovascular applications should focus on
other members of their respective peptide families [4] [5] [2].

¢ Ligand Tools for Receptor Subtypes: The differential potency (SA = CRF > UT-I) and affinity for
CRF receptor subtypes make these peptides valuable tools for pharmacologically dissecting the

specific roles of CRFy versus CRF3 in both central and peripheral systems [1] [3].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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